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molecular formula C9H8N2O2 B8786641 Methyl 5-cyano-3-methylpicolinate

Methyl 5-cyano-3-methylpicolinate

Cat. No. B8786641
M. Wt: 176.17 g/mol
InChI Key: NYQSWSOWMYAEDP-UHFFFAOYSA-N
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Patent
US08338413B1

Procedure details

To a solution of 5-cyano-3-methylpyridine-2-carboxylic acid methyl ester (1 g, 5.6 mmol) in methanol (5 mL) was added ammonia (4 mL, 28 mmol, 7N solution in methanol). The mixture was then heated at 50° C. with stirring in a sealed tube. After 60 min, HPLC analysis revealed completion of reaction. The mixture was concentrated in vacuo to give the title compound as a pale yellow solid: ESIMS: 162; [(M+H)+]; 1H NMR (400 MHz, DMSO-d6): δ 8.87 (d, 1H), 8.30 (d, 1H), 8.09 (br s, 1H), 7.74 (br s, 1H), 2.50 (s, 3H)
Name
5-cyano-3-methylpyridine-2-carboxylic acid methyl ester
Quantity
1 g
Type
reactant
Reaction Step One
Name
ammonia
Quantity
4 mL
Type
reactant
Reaction Step One
Name
methanol
Quantity
5 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
C[O:2][C:3]([C:5]1[C:10]([CH3:11])=[CH:9][C:8]([C:12]#[N:13])=[CH:7][N:6]=1)=O.[NH3:14]>CO>[C:12]([C:8]1[CH:9]=[C:10]([CH3:11])[C:5]([C:3]([NH2:14])=[O:2])=[N:6][CH:7]=1)#[N:13]

Inputs

Step One
Name
5-cyano-3-methylpyridine-2-carboxylic acid methyl ester
Quantity
1 g
Type
reactant
Smiles
COC(=O)C1=NC=C(C=C1C)C#N
Name
ammonia
Quantity
4 mL
Type
reactant
Smiles
N
Name
methanol
Quantity
5 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
with stirring in a sealed tube
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
completion of reaction
CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 60 min
Name
title compound
Type
product
Smiles
C(#N)C=1C=C(C(=NC1)C(=O)N)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.